Cas no 107085-84-7 (Pregn-4-ene-3,20-dione,21-[(6-carboxy-1-oxohexyl)oxy]-11,17-dihydroxy-, (11b)-)
107085-84-7 structure
Product Name:Pregn-4-ene-3,20-dione,21-[(6-carboxy-1-oxohexyl)oxy]-11,17-dihydroxy-, (11b)-
CAS No:107085-84-7
MF:C28H40O8
MW:504.612409591675
CID:235982
PubChem ID:86100
Update Time:2025-04-19
Pregn-4-ene-3,20-dione,21-[(6-carboxy-1-oxohexyl)oxy]-11,17-dihydroxy-, (11b)- Chemical and Physical Properties
Names and Identifiers
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- Pregn-4-ene-3,20-dione,21-[(6-carboxy-1-oxohexyl)oxy]-11,17-dihydroxy-, (11b)-
- 107085-84-7
- Hydrocortisone hemipimelate
- DTXSID00872906
- hydrocortisone 21-hemipimelate
-
- Inchi: 1S/C28H40O8/c1-26-12-10-18(29)14-17(26)8-9-19-20-11-13-28(35,27(20,2)15-21(30)25(19)26)22(31)16-36-24(34)7-5-3-4-6-23(32)33/h14,19-21,25,30,35H,3-13,15-16H2,1-2H3,(H,32,33)/t19-,20-,21-,25+,26-,27-,28-/m0/s1
- InChI Key: BUEHHRJNLUZXDI-AYVLZSQQSA-N
- SMILES: O[C@]1(C(COC(CCCCCC(=O)O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 504.27231823g/mol
- Monoisotopic Mass: 504.27231823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 955
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 138Ų
Pregn-4-ene-3,20-dione,21-[(6-carboxy-1-oxohexyl)oxy]-11,17-dihydroxy-, (11b)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
107085-84-7 (Pregn-4-ene-3,20-dione,21-[(6-carboxy-1-oxohexyl)oxy]-11,17-dihydroxy-, (11b)-) Related Products
- 2203-97-6(Hydrocortisone hemisuccinate)
- 1107-99-9(Prednisolone Pivalate)
- 86401-95-8(6a-Methyl Prednisolone Aceponate)
- 125-10-0(Prednisone Acetate)
- 808-48-0(Desoxycorticosterone pivalate)
- 50-04-4(Cortisone acetate)
- 52-21-1(prednisolone acetate)
- 1106-03-2(Meprednisone Acetate)
- 630-56-8(Hydroxyprogesterone caproate)
- 50-03-3(Hydrocortisone acetate)
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